Cas no 640769-71-7 (2-(Pyrimidin-5-yl)benzaldehyde)

• Product Name: 2-(Pyrimidin-5-yl)benzaldehyde
• CAS No: 640769-71-7
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• MDL: MFCD02684096
• CID: 68528
• PubChem ID: 3807860
• Update Time: 2025-04-18

2-(Pyrimidin-5-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidin-5-yl-benzaldehyde
• 2-(5-Pyrimidinyl)benzaldehyde
• 2-(Pyrimidin-5-yl)benzaldehyde
• 2-pyrimidin-5-ylbenzaldehyde
• PubChem4083
• Benzaldehyde,2-(5-pyrimidinyl)-
• JPSJBEALHNYNBL-UHFFFAOYSA-N
• Benzaldehyde, 2-(5-pyrimidinyl)-
• SBB067488
• AR1226
• VZ23234
• BC676072
• HC210208
• 2-(5-Pyrimidinyl)benzaldehyde,
• SCHEMBL612568
• 3-methyl-4-chlorophenylisocyanate
• A834635
• AKOS004117397
• DS-10178
• DTXSID20396710
• EN300-745569
• 2-(5-Pyrimidinyl)benzaldehyde, AldrichCPR
• BB 0222977
• CS-W021461
• SB57466
• FT-0602380
• 640769-71-7
• MFCD02684096
• CHEMBL4460321
• DB-001564

• MDL： MFCD02684096
• Inchi： 1S/C11H8N2O/c14-7-9-3-1-2-4-11(9)10-5-12-8-13-6-10/h1-8H
• InChI Key： JPSJBEALHNYNBL-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1C1=CN=CN=C1

Computed Properties

• Exact Mass: 184.06400
• Monoisotopic Mass: 184.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 42.8

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 42.85000
• LogP: 1.95610

2-(Pyrimidin-5-yl)benzaldehyde Security Information

• Signal Word：Danger
• Hazard Statement： H302;H315;H318;H335
• Warning Statement： P261;P280;P305+P351+P338
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Storage Condition：2-8 °C
• Risk Phrases：R36/37/38